3-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[3-(2,4-dioxopyrimidin-1-yl)propanoyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C16H16N6O4/c17-9-12-15(19-5-4-18-12)26-11-1-6-22(10-11)14(24)3-8-21-7-2-13(23)20-16(21)25/h2,4-5,7,11H,1,3,6,8,10H2,(H,20,23,25)
• InChI Key: UHFJOYUFLKAOBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C16H16N6O4
• Molecular Weight: 356.34 g/mol

Description

3-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C16H16N6O4 and its molecular weight is 356.342. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Reactivity

A foundational aspect of research into this compound involves its synthesis and the exploration of its reactivity with different chemical agents. Studies have highlighted methods for generating various heterocyclic compounds through reactions with this pyrazine-carbonitrile derivative or related structures. For instance, reactions have been developed to create pyrazole, pyridine, and pyrimidine derivatives, showcasing the versatility of this compound as a building block for further chemical synthesis (Tayseer A. Abdallah, 2007; A. Fadda et al., 2012).

Biological Activities

Several studies have focused on the potential biological activities of compounds synthesized from this pyrazine-carbonitrile derivative. Research has explored their antimicrobial, anticancer, anti-inflammatory, and analgesic properties, indicating a broad spectrum of potential therapeutic applications. For example, compounds derived from this chemical framework have been evaluated for their antibacterial and antitumor activities, revealing promising results in some cases (Safaa I. Elewa et al., 2021; M. Ismail et al., 2007).

Antioxidant Properties

The investigation into antioxidant activities of novel compounds derived from this chemical scaffold has shown that some synthesized molecules exhibit significant antioxidant capabilities. This suggests potential applications in the development of treatments or supplements aimed at mitigating oxidative stress-related damages (M. Salem et al., 2015).

Surfactant and Surface Active Properties

Research into the surface-active properties of compounds containing pyrimidine and related nitrogen heterocycles, which can be synthesized using derivatives similar to this pyrazine-carbonitrile, has revealed their potential as nonionic surfactants. These compounds possess desirable attributes for applications in drugs, pesticides, emulsifiers, and cosmetics, highlighting the versatility of this chemical framework beyond purely pharmaceutical applications (R. El-Sayed, 2008).